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Compound of Interest

Compound Name: N-Desmethyl Rosiglitazone

Cat. No.: B021104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of commercially available N-
Desmethyl Rosiglitazone reference standards. N-Desmethyl Rosiglitazone is a primary

metabolite of Rosiglitazone, an antidiabetic drug of the thiazolidinedione class.[1] Accurate

quantification of this metabolite is crucial for pharmacokinetic, drug metabolism, and toxicology

studies. This document outlines commercial sources, provides detailed analytical

methodologies, and presents a logical workflow for selecting a suitable reference standard.

Commercial Sources of N-Desmethyl Rosiglitazone
The acquisition of a high-quality, well-characterized reference standard is the foundation of any

analytical study. Several reputable suppliers offer N-Desmethyl Rosiglitazone. The following

table summarizes the available quantitative information from a selection of these commercial

sources.
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Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Available
Quantitie
s

Purity

LGC

Standards

TRC-

D292165

1132641-

22-5

C17H17N3

O3S
343.40

1 mg, 2.5

mg, 5 mg

Not

specified

Santa Cruz

Biotechnol

ogy

sc-219575
257892-

31-2

C17H17N3

O3S
343.40

Not

specified

Not

specified

Axios

Research

AR-

R01986

257892-

31-2

C17H17N3

O3S
343.41

Not

specified

Not

specified

Cayman

Chemical
11774

257892-

31-2

C17H17N3

O3S
343.4

Not

specified
≥98%

Mithridion
Not

specified

Not

specified

Not

specified
2.5 mg

Not

specified

AS

Chemical

Laboratorie

s Inc.

R-080337
257892-

31-2

C17H17N3

O3S
343.4

Not

specified

Not

specified

Note: This information is based on publicly available data and is subject to change. It is

recommended to contact the suppliers directly for the most current product specifications and

availability.

Experimental Protocols for Quantification
The accurate analysis of N-Desmethyl Rosiglitazone in biological matrices typically involves

liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). The following

protocols are based on established methods in the scientific literature.[2]

Sample Preparation: Protein Precipitation
A simple and rapid protein precipitation method is effective for extracting N-Desmethyl
Rosiglitazone from plasma samples.[2]
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To 100 µL of human plasma, add 200 µL of acetonitrile containing the internal standard (e.g.,

Rosiglitazone-d3).

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge the sample at 13,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen gas.

Reconstitute the residue in 100 µL of the mobile phase.

Inject a portion of the reconstituted sample into the LC-MS/MS system.

Liquid Chromatography Method
Chromatographic separation is essential to resolve N-Desmethyl Rosiglitazone from the

parent drug and other metabolites.

Column: Luna C18 (100 mm x 2.0 mm, 3 µm particle size) or equivalent.[2]

Mobile Phase: An isocratic mobile phase consisting of a 60:40 (v/v) mixture of acetonitrile

and 0.1% formic acid in water.[2]

Flow Rate: 0.2 mL/min.[2]

Column Temperature: Ambient.

Injection Volume: 10 µL.

Tandem Mass Spectrometry (MS/MS) Detection
Detection and quantification are achieved using a mass spectrometer operating in the selected

reaction monitoring (SRM) mode with positive electrospray ionization.[2]

Ionization Mode: Positive Electrospray Ionization (ESI+).

SRM Transitions:
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N-Desmethyl Rosiglitazone: m/z 344.2 → 121.1[2]

Rosiglitazone (for reference): m/z 358.1 → 135.1[2]

p-hydroxy Rosiglitazone (other major metabolite): m/z 374.1 → 151.1[2]

Rosiglitazone-d3 (Internal Standard): m/z 361.1 → 138.1[2]

Workflow for Reference Standard Selection
The selection of an appropriate commercial source for a reference standard is a critical step

that requires careful consideration of several factors. The following diagram illustrates a logical

workflow for this process.
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Caption: A logical workflow for the selection and procurement of a suitable commercial

reference standard.

Signaling Pathways and Metabolism
N-Desmethyl Rosiglitazone is a product of the metabolism of Rosiglitazone, which is primarily

mediated by the cytochrome P450 enzyme CYP2C8, with a minor contribution from CYP2C9.

[3] Rosiglitazone itself is a potent and selective agonist for the peroxisome proliferator-

activated receptor-gamma (PPARγ).[1] The activation of PPARγ nuclear receptors regulates the

transcription of genes involved in glucose and lipid metabolism, which is the basis of its

therapeutic effect in type 2 diabetes. The metabolic pathway leading to the formation of N-
Desmethyl Rosiglitazone is a key consideration in understanding the drug's overall

disposition and potential for drug-drug interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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